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Compound of Interest

Compound Name: 2-acetamido-N-tert-butylacetamide

Cat. No.: B7500751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of N-tert-butylacetamide, a compound

identified by the CAS number 762-84-5. It is important to note that while the initial query

referenced "2-acetamido-N-tert-butylacetamide," the compound registered under this CAS

number is correctly identified as N-tert-butylacetamide. This document will focus on the

accurate chemical identity, properties, synthesis, and known applications of N-tert-

butylacetamide, tailored for a scientific audience.

N-tert-butylacetamide is a mono-substituted amide characterized by an acetyl group attached

to a tert-butylamine. It presents as a white crystalline solid at room temperature and is soluble

in water and various organic solvents.[1][2] Its primary utility lies in its role as a versatile solvent

and a key intermediate in organic synthesis.[1] While its direct biological applications in drug

development are not extensively documented in publicly available literature, its structural motif

is relevant to medicinal chemistry, particularly in the synthesis of more complex molecules.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-tert-butylacetamide is presented in

the tables below. These properties are crucial for its handling, application in chemical reactions,

and for analytical characterization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7500751?utm_src=pdf-interest
https://www.benchchem.com/product/b7500751?utm_src=pdf-body
https://www.solubilityofthings.com/n-tert-butylacetamide
https://www.fishersci.com/shop/products/n-tert-butylacetamide-98-thermo-scientific/AAL0850509
https://www.solubilityofthings.com/n-tert-butylacetamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7500751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: General and Physical Properties
Property Value Reference(s)

Molecular Formula C6H13NO [3][4]

Molecular Weight 115.17 g/mol [3]

Appearance White crystalline solid [5]

Melting Point 96-98 °C [5]

Boiling Point 194 °C [5]

Solubility Soluble in water [1][2]

Table 2: Spectroscopic and Analytical Data
Analytical Technique Key Data Points Reference(s)

Mass Spectrometry Molecular Ion (M+): m/z 115 [6]

Infrared (IR) Spectroscopy
Characteristic amide C=O and

N-H stretching frequencies
[4]

Nuclear Magnetic Resonance

(NMR)

1H and 13C NMR data

available in spectral databases
[7]

Synthesis and Experimental Protocols
N-tert-butylacetamide is most commonly synthesized via the Ritter reaction. This reaction

involves the addition of a carbocation, generated from an alkene or an alcohol in the presence

of a strong acid, to a nitrile, followed by hydrolysis to form the corresponding amide.

Experimental Protocol: Synthesis of N-tert-
butylacetamide via the Ritter Reaction
This protocol is a generalized procedure based on established Ritter reaction methodologies.

Materials:

tert-Butanol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/n-tert-butylacetamide-762-84-5
https://webbook.nist.gov/cgi/inchi?ID=C762845&Mask=80
https://www.scbt.com/p/n-tert-butylacetamide-762-84-5
https://www.thermofisher.com/order/catalog/product/L08505.18
https://www.thermofisher.com/order/catalog/product/L08505.18
https://www.thermofisher.com/order/catalog/product/L08505.18
https://www.solubilityofthings.com/n-tert-butylacetamide
https://www.fishersci.com/shop/products/n-tert-butylacetamide-98-thermo-scientific/AAL0850509
https://webbook.nist.gov/cgi/inchi?ID=C762845&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C762845&Mask=80
https://www.mdpi.com/1422-8599/2024/1/M1786
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7500751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetonitrile

Concentrated Sulfuric Acid

Sodium Bicarbonate solution (saturated)

Diethyl ether

Anhydrous Magnesium Sulfate

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a stirred solution of acetonitrile in a round-bottom flask, add an equimolar amount of tert-

butanol.

Cool the mixture in an ice bath.

Slowly add concentrated sulfuric acid dropwise to the cooled and stirred mixture. The

amount of acid should be catalytic.

After the addition of acid, remove the ice bath and allow the reaction mixture to warm to

room temperature. Continue stirring for several hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice

and a saturated solution of sodium bicarbonate to neutralize the excess acid.

Extract the aqueous mixture with diethyl ether multiple times.
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Combine the organic extracts and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The resulting crude product can be purified by recrystallization or column chromatography to

yield pure N-tert-butylacetamide.

Applications in Research and Development
The primary application of N-tert-butylacetamide is as an intermediate in organic synthesis. Its

tert-butyl group can act as a bulky protecting group or influence the steric course of a reaction.

It is also used as a polar aprotic solvent in various chemical reactions.[1]

While direct pharmacological applications of N-tert-butylacetamide are not well-documented,

the N-tert-butyl amide moiety is present in some pharmaceutically active molecules. The

synthesis of such compounds may involve intermediates structurally related to N-tert-

butylacetamide.

Biological Activity and Toxicological Profile
Extensive studies on the biological activity, such as cytotoxicity or enzyme inhibition, of N-tert-

butylacetamide are not readily available in the scientific literature. Safety Data Sheets (SDS)

indicate that the compound is not classified as hazardous, though standard laboratory safety

precautions should be observed during its handling.[8][9] There is a growing interest in the

environmental fate and biodegradability of such chemicals, but specific data for N-tert-

butylacetamide is limited.[1]

Conclusion
N-tert-butylacetamide (CAS 762-84-5) is a well-characterized chemical compound with

established physical and chemical properties. Its synthesis via the Ritter reaction is a standard

procedure in organic chemistry. While its primary role is that of a synthetic intermediate and

solvent, the lack of extensive biological data presents an opportunity for further research,
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particularly in the context of drug discovery and development where the N-tert-butyl amide

functional group is of interest.
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Caption: Key aspects of N-tert-butylacetamide.

Experimental Workflow for the Synthesis of N-tert-
butylacetamide
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Caption: Synthesis of N-tert-butylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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